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Compound of Interest

Compound Name: Z-Atad-fmk

Cat. No.: B15581339 Get Quote

Introduction

Z-ATAD-FMK is a cell-permeable, irreversible inhibitor of Caspase-12.[1] Caspases, a family of

cysteine proteases, are central to the apoptotic signaling cascade. Specifically, Caspase-12 is

a key mediator of apoptosis induced by endoplasmic reticulum (ER) stress. Z-ATAD-FMK, by

targeting Caspase-12, serves as a critical tool for researchers studying neurodegenerative

diseases and ischemic events where ER stress is a significant contributor to neuronal cell

death. The inhibitor contains an N-terminus benzyloxycarbonyl (Z) group for enhanced cell

permeability and a fluoromethyl ketone (FMK) moiety that irreversibly binds to the active site of

the caspase, ensuring effective and sustained inhibition.[2] Studies have also indicated that Z-
ATAD-FMK can reduce the activity of Caspase-9, an initiator caspase in the mitochondrial

apoptotic pathway, suggesting a potential crosstalk between the ER stress and mitochondrial

death pathways.[1] These application notes provide detailed protocols for the use of Z-ATAD-
FMK in primary neuronal cultures to investigate and inhibit ER stress-mediated apoptosis.

Mechanism of Action

In response to severe or prolonged ER stress, Caspase-12 is activated. This activation can

then trigger a downstream caspase cascade, culminating in the activation of effector caspases

like Caspase-3, which execute the final stages of apoptosis by cleaving critical cellular

substrates. Z-ATAD-FMK specifically inhibits the upstream Caspase-12, thereby blocking the

initiation of this ER-stress-specific apoptotic pathway. This allows for the elucidation of the role

of ER stress in various neuronal death models.
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Data Presentation
Table 1: Properties of Z-ATAD-FMK

Property Description Reference

Full Name

Carbobenzoxy-Alaninyl-

Threonyl-Alaninyl-Aspartyl(O-

methyl)-Fluoromethylketone

[2]

Inhibitor Sequence Z-A-T-A-D(OMe)-FMK [2]

Target

Primarily Caspase-12; also

reported to reduce Caspase-9

activity.

[1]

Nature of Inhibition Irreversible

Cell Permeability Yes

Solvent DMSO [2]

Table 2: Recommended Working Concentrations for
Caspase Inhibitors in Primary Neuron Cultures
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Inhibitor Target
Typical
Working
Concentration

Notes Reference

Z-ATAD-FMK Caspase-12 50 nM - 100 µM

Optimal

concentration

should be

determined

empirically for

each neuronal

type and

apoptotic

stimulus.

[2]

Z-VAD-FMK Pan-Caspase 20 µM - 100 µM

A broad-

spectrum

inhibitor useful

as a positive

control for

general

apoptosis

inhibition.

[3][4]

Z-FA-FMK Cathepsin B/L
N/A (for

caspases)

Often used as a

negative control

for FMK-based

caspase

inhibitors.

Table 3: Representative Experimental Data - Effect of
Pan-Caspase Inhibitor on Neuronal Death
This table provides an example of the neuroprotective effect of a caspase inhibitor in a model

of oxygen-glucose deprivation (OGD), a common method to simulate ischemic injury in vitro.
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Treatment Group Condition
% Cell Death (Mean
± SEM)

Reference

Naïve Neurons Control - [4]

Naïve Neurons OGD 70.6 ± 2% [4]

Z-VAD-FMK (100 µM)

Treated
OGD 54.3 ± 5% [4]

Signaling Pathways and Workflows
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Caption: ER stress-mediated apoptotic pathway and the inhibitory action of Z-ATAD-FMK.
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Phase 1: Culture Preparation

Phase 2: Experiment

Phase 3: Data Analysis

Coat Culture Plates
(e.g., Poly-D-Lysine)

Isolate Primary Neurons
(e.g., from E18 rat cortex/hippocampus)

Plate Neurons & Culture
(Neurobasal/B27, 7-14 DIV)

Pre-treat with Z-ATAD-fmk
(e.g., 1 hr incubation)

Mature Culture

Induce Apoptosis
(e.g., ER stress inducer)

Incubate
(Determine optimal time course)

Assess Apoptosis

Collect Samples

Immunofluorescence
(Cleaved Caspase-3, TUNEL)

Western Blot
(Caspase cleavage)

Quantify & Analyze Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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